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Introduction Trichloro(trimethylamine)boron (BCl₃·NMe₃) is a stable, solid Lewis acid

complex that serves as a versatile and convenient reagent in advanced organic synthesis.[1]

Comprising boron trichloride (BCl₃) and trimethylamine (NMe₃), this white powder offers a

significant advantage over the direct use of gaseous BCl₃, which is highly reactive and difficult

to handle.[2] With a typical purity of ≥98.0%, this complex is an important intermediate and

catalyst in the synthesis of fine chemicals, including active ingredients for the pharmaceutical

and agrochemical industries.[1][3] Its primary role in agrochemical synthesis is centered on its

function as a potent Lewis acid, particularly for the selective cleavage of ether bonds, a critical

step in the synthesis of many herbicides, fungicides, and insecticides.[4][5]

Core Application: Selective Ether Cleavage in the Synthesis of Phenolic Agrochemicals A

common structural motif in agrochemicals is the phenol or substituted phenol group. During a

multi-step synthesis, the hydroxyl group of a phenol is often protected as an ether (e.g., a

methyl ether) to prevent unwanted side reactions. In the final stages of synthesis, this

protecting group must be removed to yield the active molecule.

Trichloro(trimethylamine)boron is an excellent reagent for this deprotection step. As a source

of BCl₃, it efficiently cleaves the C-O bond of ethers, particularly aryl methyl ethers, under

controlled conditions.[4][6] This lower reactivity compared to reagents like boron tribromide

(BBr₃) can be advantageous, allowing for greater selectivity when multiple sensitive functional
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groups are present in the molecule.[4] This reaction is fundamental in producing aryloxy-based

agrochemicals, such as certain classes of herbicides.[7]

Data Presentation
The key physical and chemical properties of Trichloro(trimethylamine)boron are summarized

below.

Table 1: Properties of Trichloro(trimethylamine)boron

Property Value Reference(s)

CAS Number 1516-55-8 [1][3]

Molecular Formula C₃H₉BCl₃N [1]

Molecular Weight 176.28 g/mol [1]

Appearance White Powder [1][3]

Purity (Assay) ≥98.0% [1][3]

Melting Point 237-240 °C (decomposition) [8]

Primary Function
Lewis Acid / Synthesis

Intermediate
[1][9]

Table 2: Representative Reaction Data for BCl₃-Mediated Demethylation

The following table outlines typical reaction parameters for the demethylation of an aryl methyl

ether, a reaction type directly applicable to agrochemical synthesis.
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Parameter Typical Value / Condition Note

Substrate Aryl Methyl Ether Precursor -

Reagent Trichloro(trimethylamine)boron 1.1 - 1.5 equivalents

Solvent Dichloromethane (DCM) Anhydrous conditions required

Temperature -20 °C to Room Temperature
Reaction is often initiated at

low temp.

Reaction Time 2 - 12 hours Monitored by TLC or LC-MS

Typical Yield 85 - 95%
Dependent on substrate

complexity

Experimental Protocols
Protocol 1: General Procedure for the Demethylation of an Aryl Methyl Ether Intermediate

This protocol describes a general method for cleaving an aryl methyl ether using

Trichloro(trimethylamine)boron to yield a phenolic compound, a common intermediate in the

synthesis of various herbicides and fungicides.

Materials:

Aryl methyl ether precursor

Trichloro(trimethylamine)boron (BCl₃·NMe₃)

Anhydrous Dichloromethane (DCM)

Methanol (MeOH)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)
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Nitrogen or Argon gas supply

Standard laboratory glassware (round-bottom flask, dropping funnel, etc.)

Procedure:

Setup: Under an inert atmosphere (N₂ or Ar), dissolve the aryl methyl ether precursor (1.0

eq.) in anhydrous DCM in a flame-dried round-bottom flask equipped with a magnetic stir

bar.

Cooling: Cool the solution to -20 °C using a suitable cooling bath (e.g., dry ice/acetone).

Reagent Addition: Slowly add solid Trichloro(trimethylamine)boron (1.2 eq.) to the stirred

solution portion-wise over 15 minutes. Ensure the internal temperature does not rise

significantly.

Reaction: Allow the reaction mixture to stir at -20 °C for 1 hour, then let it warm to room

temperature and continue stirring for 4-12 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Quenching: Once the reaction is complete, cool the mixture to 0 °C in an ice bath. Slowly

and carefully add methanol to quench the excess reagent. Caution: This is an exothermic

reaction.

Workup: Add saturated NaHCO₃ solution to neutralize the acidic mixture. Transfer the

mixture to a separatory funnel and extract the aqueous layer twice with DCM.

Washing: Combine the organic layers and wash sequentially with water and then brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product via column chromatography on silica gel or

recrystallization to obtain the final phenolic agrochemical precursor.
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The following diagrams illustrate the workflow and chemical principles involved in using

Trichloro(trimethylamine)boron.
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Workflow: Synthesis of Phenolic Agrochemical

Aryl Methyl Ether
(Protected Precursor)

Demethylation Reaction
(Ether Cleavage)

Substrate

Trichloro(trimethylamine)boron
(BCl3·NMe3)

Reagent

Aqueous Workup
& Purification

Final Phenolic
Agrochemical Active Ingredient
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Mechanism: Lewis Acid-Mediated Ether Cleavage

R-O-CH₃

(Aryl Methyl Ether)

[R-O(BCl₃)-CH₃]+
(Lewis Acid-Base Adduct)

BCl₃
(from BCl₃·NMe₃)

C-O Bond Cleavage

R-O-BCl₂ + CH₃Cl

R-OH
(Phenol)

Hydrolysis
(Workup)

Reagent Profile

Trichloro(trimethylamine)boron

Form: Solid (White Powder)

Stability: Stable in Air

Handling: Safer than gaseous BCl₃

Function: Lewis Acid Catalyst

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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